Cas no 88149-47-7 (2,4-Dibromo-6-methoxyaniline)

2,4-Dibromo-6-methoxyaniline structure

Product Name:2,4-Dibromo-6-methoxyaniline

CAS No:88149-47-7

MF:C₇H₇Br₂NO

MW:280.944580316544

MDL:MFCD11977394

CID:706892

PubChem ID:13218907

Update Time:2025-09-18

2,4-Dibromo-6-methoxyaniline Chemical and Physical Properties

Names and Identifiers

- 2,4-Dibromo-6-methoxyaniline
- 2,4-DibroMo-6-Methoxy-phenylaMine
- Benzenamine, 2,4-dibromo-6-methoxy-
- 2,4-Dibromo-6-methoxybenzenamine (ACI)
- W15216
- MFCD11977394
- SCHEMBL5946197
- DS-3686
- 3,5-Dibrom-2-Aminoanisol
- 88149-47-7
- Benzenamine,2,4-dibromo-6-methoxy-
- EN300-253680
- DTXSID50529195
- CS-0211249
- DB-314888
- AKOS015835095
- MDL： MFCD11977394
- Inchi： 1S/C7H7Br2NO/c1-11-6-3-4(8)2-5(9)7(6)10/h2-3H,10H2,1H3
- InChI Key： NGXMWCHDSDVSJY-UHFFFAOYSA-N
- SMILES： BrC1C=C(OC)C(N)=C(Br)C=1

Computed Properties

Exact Mass: 280.88739g/mol
Monoisotopic Mass: 278.88944g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 134
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 35.2Å²

2,4-Dibromo-6-methoxyaniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019148808-5g	2,4-Dibromo-6-methoxyaniline	88149-47-7	95%	5g	$164.30	2023-08-31
TRC	D425845-100mg	2,4-Dibromo-6-methoxyaniline	88149-47-7		100mg	$64.00	2023-05-18
TRC	D425845-250mg	2,4-Dibromo-6-methoxyaniline	88149-47-7		250mg	$75.00	2023-05-18
TRC	D425845-500mg	2,4-Dibromo-6-methoxyaniline	88149-47-7		500mg	$87.00	2023-05-18
TRC	D425845-1g	2,4-Dibromo-6-methoxyaniline	88149-47-7		1g	$98.00	2023-05-18
abcr	AB270847-1 g	2,4-Dibromo-6-methoxyaniline; 98%	88149-47-7		1g	€144.00	2023-06-22
abcr	AB270847-5 g	2,4-Dibromo-6-methoxyaniline; 98%	88149-47-7		5g	€305.50	2023-06-22
abcr	AB270847-25 g	2,4-Dibromo-6-methoxyaniline; 98%	88149-47-7		25g	€858.00	2023-06-22
Enamine	EN300-253680-0.05g	2,4-dibromo-6-methoxyaniline	88149-47-7	95%	0.05g	$19.0	2024-06-19
Enamine	EN300-253680-0.1g	2,4-dibromo-6-methoxyaniline	88149-47-7	95%	0.1g	$19.0	2024-06-19

2,4-Dibromo-6-methoxyaniline Production Method

Production Method 1

88149-47-7

Reaction Conditions

Reference

Halogenation using quaternary ammonium polyhalides. XVI. Bromination of aromatic amines by use of benzyltrimethylammonium chlorobromate(1-)

Kajigaeshi, Shoji; et al, Technology Reports of the Yamaguchi University, 1988, 4(2), 139-43

Production Method 2

88149-47-7

Reaction Conditions

1.1 Reagents: Calcium carbonate Solvents: Methanol , Dichloromethane

Reference

Halogenation using quaternary ammonium polyhalides. VI. Bromination of aromatic amines by use of benzyltrimethylammonium tribromide

Kajigaeshi, Shoji; et al, Bulletin of the Chemical Society of Japan, 1988, 61(2), 597-9

Production Method 3

59557-91-4

88149-47-7

Reaction Conditions

1.1 Reagents: Bromine Solvents: Carbon tetrachloride ; cooled; 20 - 25 °C; 1 h, rt

Reference

Features of molecular bromination of aromatic amines

Salahov, M. S.; et al, Azerbaidzhanskii Khimicheskii Zhurnal, 2014, (3), 22-27

Production Method 4

59557-91-4

88149-47-7

Reaction Conditions

1.1 Reagents: Bromine Solvents: Carbon tetrachloride ; 20 - 25 °C; 1 h, rt

Reference

Effect of structural factors and solvent nature in bromination of anilines

Bagmanov, B. T., Russian Journal of Applied Chemistry, 2009, 82(9), 1570-1576

Production Method 5

88149-47-7

Reaction Conditions

1.1 Reagents: Triethylamine , Bromine Solvents: Acetic acid ; 0 °C; 10 min, 0 °C; 5 min, rt

Reference

Non-Peptide Corticotropin-Releasing Hormone Antagonists: Syntheses and Structure-Activity Relationships of 2-Anilinopyrimidines and -triazines

Arvanitis, Argyrios G.; et al, Journal of Medicinal Chemistry, 1999, 42(5), 805-818

Production Method 6

88149-47-7

59557-91-4

Reaction Conditions

1.1 Reagents: 2,4,4,6-Tetrabromo-2,5-cyclohexadien-1-one Solvents: Dichloromethane ; -10 - -5 °C; -5 °C → rt; overnight, rt

Reference

Synthesis and reactivity of dimethoxy-functionalized Troeger's base analogs

Malik, Qasim M.; et al, Tetrahedron, 2011, 67(32), 5798-5805

Production Method 7

88149-47-7

59557-91-4

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Diethyl ether , Hexane ; 1 h, -78 °C
1.2 Reagents: Tributyltin iodide (polymer-supported) ; 18 h, rt
1.3 Reagents: Bromine Solvents: Dichloromethane ; -78 °C; 1 h, -78 °C; 1 h, rt

Reference

Polymer-Supported Organotin Reagents for Regioselective Halogenation of Aromatic Amines

Chretien, Jean-Mathieu; et al, Journal of Organic Chemistry, 2005, 70(7), 2870-2873